2-[2-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid

• IUPAC Name: 2-[2-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H8F3NO2/c14-13(15,16)10-4-2-1-3-9(10)11-7-8(12(18)19)5-6-17-11/h1-7H,(H,18,19)
• InChI Key: JFRQZLCXVLPYSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=CC(=C2)C(=O)O)C(F)(F)F
• Molecular Formula: C13H8F3NO2
• DSSTOX Substance ID: DTXSID50679523
• Molecular Weight: 267.20 g/mol
• CAS RN: 1226367-06-1

Description

2-(Trifluoromethyl)pyridine-4-carboxylic acid is a pharmaceutical intermediate. It is a part of the trifluoromethylpyridine (TFMP) derivatives, which are used in the agrochemical and pharmaceutical industries. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of trifluoromethylpyridines has been a topic of research. For instance, the first synthesis of tipranavir using a chiral auxiliary was reported in 1997, but later, a practical asymmetric synthesis was also reported. The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF is achieved in the final synthesis step.

Molecular Structure Analysis

The molecular structure of 2-(Trifluoromethyl)pyridine-4-carboxylic acid is characterized by the presence of a trifluoromethyl group and a pyridine moiety. The trifluoromethyl group is an important subgroup of fluorinated compounds.

Chemical Reactions Analysis

The chemical reactions involving 2-(Trifluoromethyl)pyridine-4-carboxylic acid are part of its synthesis process. For example, the introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF is achieved in the final synthesis step.

Physical And Chemical Properties Analysis

2-(Trifluoromethyl)pyridine-4-carboxylic acid is slightly soluble in water. The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to its biological activities.

Scientific Research Applications

Agrochemicals

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Pharmaceuticals

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Animal Health Products

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Synthesis of Other Compounds

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Development of Fluorinated Organic Chemicals

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Research and Development

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Mechanism of Action

Target of Action

It’s known that this compound is used as a pharmaceutical intermediate , suggesting it may be involved in the synthesis or modification of other biologically active compounds.

Mode of Action

It’s known that the compound can bind to biological macromolecules . The binding process is spontaneous and involves hydrogen bonding and van der Waals forces .

Biochemical Pathways

It’s known that the compound is used in the suzuki–miyaura cross-coupling reaction , a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Pharmacokinetics

It’s known that the compound is slightly soluble in water , which could influence its bioavailability.

Result of Action

It’s known that the compound can bind to biological macromolecules , which could potentially alter their function or activity.

Safety and Hazards

The safety data sheet for 2-(Trifluoromethyl)pyridine-4-carboxylic acid indicates that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation. It is recommended to keep the container tightly closed in a dry and well-ventilated place.

Future Directions

The use of trifluoromethylpyridine (TFMP) derivatives in the agrochemical and pharmaceutical industries is expected to grow. More than 20 new TFMP-containing agrochemicals have acquired ISO common names, and several TFMP derivatives are also used in the pharmaceutical and veterinary industries. It is expected that many novel applications of TFMP will be discovered in the future.